Translational energy dependence of product energy and angular distribution for the K + CH3I reaction
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9735500293
Abstract
Molecular beam scattering (velocity-analysis) experiments have been carried out for the now-classic “rebound” reaction K + CH3I → KI + CH3 over a range of relative translational energies ET from 0.077 to 0.16 eV. Detailed centre-of-mass differential reaction cross sections have thereby been obtained (at three energies), showing the expected predominant “back-scattering” of the fast-recoiling KI product. There is very little coupling between the angular and recoil energy distributions. The differential solid-angle cross section peaks at 180°(with a half-angle close to 90°) with shape essentially independent of ET over the range of the experiments. The distribution of final translational energy ET′ is rather sharp, showing a peak at about 60 % of the total available energy. The average recoil energy ET′ increases with ET.
These results are combined with previous experimental findings from this laboratory on the CH3I–K, —Rb reactions (the “alignment effect” and the ET-dependence of the total reaction cross section), and compared with observations of other groups. A current, overall, experimental summary is presented, to serve as a target for theory.
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